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Compound of Interest

Compound Name: 2-Chloro-5-methoxyaniline

Cat. No.: B1294355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling

2-Chloro-5-methoxyaniline (CAS No. 2401-24-3). Adherence to these guidelines is critical for

ensuring personal safety and proper management of this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloro-5-methoxyaniline is classified as a hazardous substance. It is harmful if swallowed

or in contact with skin, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2][3] Strict adherence to recommended personal protective equipment is

mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 2-Chloro-5-methoxyaniline
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.[4] Must comply

with OSHA's 29 CFR 1910.133

or European Standard EN166.

[1][5]

Protects against splashes and

dust that can cause serious

eye irritation.[2][4]

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile rubber).[6]

Prevents skin contact, as the

substance is harmful and can

cause irritation.[2][7]

Body Protection

A complete suit protecting

against chemicals or a lab coat

with long sleeves.[8] Wear

appropriate protective clothing

to prevent skin exposure.[1][9]

Minimizes the risk of skin

contact and contamination of

personal clothing.[4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[1]

[9] A full-face particle respirator

may be necessary for higher-

level protection.[8]

Protects against inhalation of

dust or vapors, which can

cause respiratory tract

irritation.[2][3]

First-Aid Measures
Immediate and appropriate first-aid response is crucial in the event of an exposure. The

following table summarizes the recommended procedures.

Table 2: First-Aid Procedures for 2-Chloro-5-methoxyaniline Exposure
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Exposure Route First-Aid Protocol

In case of eye contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1][2]

Seek immediate medical attention.

In case of skin contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[9] Remove all

contaminated clothing and shoes.[7] If skin

irritation persists, consult a physician.

If inhaled

Move the person into fresh air.[2][7] If not

breathing, give artificial respiration.[2] Seek

medical attention.

If swallowed

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[2]

Call a physician or poison control center

immediately.

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain the chemical's integrity and

prevent accidental exposure.

Step-by-Step Handling Protocol:

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]

Work exclusively under a chemical fume hood.[1][9]

Verify that all required PPE is available and in good condition.

Handling:
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Avoid all direct contact with the substance.[10] Do not get it in the eyes, on the skin, or on

clothing.[1][9]

Avoid breathing dust or vapors.[2][7] Prevent the formation of dust and aerosols.[8]

Weigh and transfer the chemical within the fume hood.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][9][10]

Store locked up.[2]

Incompatible materials to avoid are strong oxidizing agents and acids.[1][9]

Disposal Plan
Chemical waste must be managed in accordance with all local, regional, and national

hazardous waste regulations.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste material, including contaminated PPE and empty containers, in a

suitable, closed, and properly labeled container for disposal.

Do not allow the product to enter drains.[8]

Spill Management:

In case of a spill, evacuate the area.

Wear full protective equipment, including respiratory protection.

Sweep up the spilled solid material, place it in a bag or suitable container, and hold it for

waste disposal.[1][6] Avoid raising dust.[6]

Ventilate the area and wash the spill site after the material pickup is complete.[6]
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Final Disposal:

Dispose of the chemical waste through a licensed professional waste disposal service.[8]

The disposal of contents and containers must be to an approved waste disposal plant.[1]

[7][9]

Workflow for Safe Handling of 2-Chloro-5-
methoxyaniline
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Workflow for Safe Handling of 2-Chloro-5-methoxyaniline
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Caption: A flowchart outlining the key steps for the safe handling and disposal of 2-Chloro-5-
methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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